Cas no 1805585-85-6 (3,4-Bis(trifluoromethyl)-2-formylbenzamide)

3,4-Bis(trifluoromethyl)-2-formylbenzamide structure
1805585-85-6 structure
Product Name:3,4-Bis(trifluoromethyl)-2-formylbenzamide
CAS No:1805585-85-6
MF:C10H5F6NO2
MW:285.142623662949
CID:4964034
Update Time:2023-08-24

3,4-Bis(trifluoromethyl)-2-formylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 3,4-Bis(trifluoromethyl)-2-formylbenzamide
    • Inchi: 1S/C10H5F6NO2/c11-9(12,13)6-2-1-4(8(17)19)5(3-18)7(6)10(14,15)16/h1-3H,(H2,17,19)
    • InChI Key: XIWKTEXSXBEBMJ-UHFFFAOYSA-N
    • SMILES: FC(C1C(C=O)=C(C(N)=O)C=CC=1C(F)(F)F)(F)F

Computed Properties

  • Exact Mass: 285.02244737 g/mol
  • Monoisotopic Mass: 285.02244737 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 60.2
  • Molecular Weight: 285.14

3,4-Bis(trifluoromethyl)-2-formylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014000720-1g
3,4-Bis(trifluoromethyl)-2-formylbenzamide
1805585-85-6 97%
1g
1,534.70 USD 2021-06-22
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